2-(methoxymethyl)-4,6-dimethylpyrido[3'',2'':4',5']thieno[3',2':4,5]pyrimido[1,6-a]benzimidazole
Overview
Description
The compound “2-(methoxymethyl)-4,6-dimethylpyrido[3’‘,2’‘:4’,5’]thieno[3’,2’:4,5]pyrimido[1,6-a]benzimidazole” is a complex organic molecule that belongs to several classes of heterocyclic compounds, including pyridines, thiophenes, pyrimidines, and benzimidazoles. These classes of compounds are known to exhibit a wide range of biological activities and are often used in medicinal chemistry .
Scientific Research Applications
Antifungal Applications
- Research on dimethylpyrimidin-derivatives containing heterocyclic compounds, similar in structure to the queried compound, has demonstrated antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger. These findings suggest potential antifungal applications for similarly structured compounds in combating fungal infections (Jafar et al., 2017).
Anti-inflammatory and Analgesic Properties
- Novel benzodifuranyl derivatives, related in complexity to the queried chemical, have shown significant anti-inflammatory and analgesic activities. This indicates that compounds with complex heterocyclic structures might be explored for their potential in treating inflammation and pain (Abu‐Hashem et al., 2020).
Antisecretory Applications
- Studies on benzimidazole derivatives have shown their potent inhibitory effects on the (H+,K+)-ATPase enzyme, suggesting their application in the development of antisecretory drugs for conditions like gastroesophageal reflux disease (GERD) (Kohl et al., 1992).
Solid-State Fluorescence
- Research on benzo[4,5]thieno[3,2-d]pyrimidine derivatives has unveiled their fluorescent properties, hinting at applications in materials science, particularly in the development of new fluorescent materials for sensing and imaging technologies (Yokota et al., 2012).
Antiallergic Activity
- Some acidic derivatives of 4H-pyrimido[2,1-b]benzazol-4-ones have been tested and showed potential antiallergic activities. This suggests that compounds with a pyrimido-benzazol structure might be valuable in developing antiallergic medications (Wade et al., 1983).
Mechanism of Action
Future Directions
The future research directions for this compound would likely involve further exploration of its synthesis, properties, and biological activity. This could include the development of new synthetic methods, the investigation of its mechanism of action, and the evaluation of its potential as a therapeutic agent .
properties
IUPAC Name |
6-(methoxymethyl)-8,12-dimethyl-3-thia-5,11,13,20-tetrazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4OS/c1-10-8-12(9-24-3)21-19-15(10)16-17(25-19)18-22-13-6-4-5-7-14(13)23(18)11(2)20-16/h4-8H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKOQWVQSZBYJBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C3=C(S2)C4=NC5=CC=CC=C5N4C(=N3)C)COC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001116379 | |
Record name | 2-(Methoxymethyl)-4,6-dimethylpyrido[3′′,2′′:4′,5′]thieno[3′,2′:4,5]pyrimido[1,6-a]benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001116379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methoxymethyl)-4,6-dimethylpyrido[3'',2'':4',5']thieno[3',2':4,5]pyrimido[1,6-a]benzimidazole | |
CAS RN |
294876-54-3 | |
Record name | 2-(Methoxymethyl)-4,6-dimethylpyrido[3′′,2′′:4′,5′]thieno[3′,2′:4,5]pyrimido[1,6-a]benzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=294876-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Methoxymethyl)-4,6-dimethylpyrido[3′′,2′′:4′,5′]thieno[3′,2′:4,5]pyrimido[1,6-a]benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001116379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.